Cas no 1400706-94-6 (3-Fluoro-4-(5-methyl-1H-1,2,4-triazol-1-yl)benzoic acid)

• Product Name: 3-Fluoro-4-(5-methyl-1H-1,2,4-triazol-1-yl)benzoic acid
• CAS No: 1400706-94-6
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 1095106
• PubChem ID: 68289589
• Update Time: 2025-04-20

3-Fluoro-4-(5-methyl-1H-1,2,4-triazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(5-methyl-1H-1,2,4-triazol-1-yl)benzoic acid
• 3-fluoro-4-(5-methyl-1,2,4-triazol-1-yl)benzoic acid
• 1400706-94-6
• 3-Fluoro-4-(5-methyl-1H-1,2,4-triazol-1-yl)benzoicacid
• 3-fluoro-4-(5-methyl-[1,2,4]triazol-1-yl)-benzoic acid
• SCHEMBL12490107
• LPKGBQHLYCGETO-UHFFFAOYSA-N
• DB-122711

• Inchi： 1S/C10H8FN3O2/c1-6-12-5-13-14(6)9-3-2-7(10(15)16)4-8(9)11/h2-5H,1H3,(H,15,16)
• InChI Key： LPKGBQHLYCGETO-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1N1C(C)=NC=N1

Computed Properties

• Exact Mass: 221.06005467g/mol
• Monoisotopic Mass: 221.06005467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68Ų